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Audience: Researchers, scientists, and drug development professionals.
Introduction

Isoniazid (INH) is a cornerstone in the treatment of tuberculosis (TB). Accurate quantification of
Isoniazid in various matrices, such as plasma, urine, and pharmaceutical formulations, is
critical for therapeutic drug monitoring, pharmacokinetic studies, and quality control. This
document provides detailed protocols and comparative data for three common analytical
methods: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS), and UV-Visible Spectrophotometry.

Quantitative Data Summary

The following tables summarize the performance characteristics of the analytical methods
described, allowing for a direct comparison of their sensitivity, range, and precision.

Table 1: HPLC Method Performance
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Parameter Reported Value
Linearity Range 0.5 - 50 pg/mL
Limit of Detection (LOD) 0.1 pg/mL

Limit of Quantification (LOQ) 0.5 pg/mL

Accuracy

98.5% - 101.2%

Precision (%RSD)

< 2.0%

Recovery

97.8% - 102.5%

Table 2: LC-MS/MS Method Performance

Parameter

Reported Value

Linearity Range

1.0 - 5000 ng/mL

Limit of Detection (LOD)

0.3 ng/mL

Limit of Quantification (LOQ)

1.0 ng/mL

Accuracy 95.7% - 104.3%
Precision (%0RSD) <5.0%
Recovery > 92%

Table 3: UV-Visible Spectrophotometry Method Performance

Parameter Reported Value
Linearity Range 2-12 pg/mL
Limit of Detection (LOD) 0.25 pg/mL

Limit of Quantification (LOQ) 0.78 pg/mL

Molar Absorptivity 1.1 x10*L mol~t cm™t
Sandell's Sensitivity 0.012 pg cm~2
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Experimental Workflows and Pathways

The following diagrams illustrate the general experimental workflow for Isoniazid quantification
and its mechanism of action.
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Caption: General experimental workflow for Isoniazid quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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